Cas no 1261897-58-8 (3-Bromo-5-(2-chloro-5-methoxyphenyl)phenol)

3-Bromo-5-(2-chloro-5-methoxyphenyl)phenol is a halogenated phenolic compound featuring a bromo-substituted phenol core linked to a chloro-methoxy phenyl group. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for constructing complex aromatic frameworks. The presence of multiple halogen substituents enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling precise functionalization. Its methoxy group further offers derivatization potential for tailored modifications. The compound’s stability and well-defined reactivity profile make it suitable for pharmaceutical and agrochemical research, where controlled aromatic substitution is critical. High purity and consistent performance ensure reliability in demanding synthetic applications.

3-Bromo-5-(2-chloro-5-methoxyphenyl)phenol structure

1261897-58-8 structure

Product Name:3-Bromo-5-(2-chloro-5-methoxyphenyl)phenol

CAS No:1261897-58-8

MF:C₁₃H₁₀BrClO₂

MW:313.574302196503

MDL:MFCD18316123

CID:2762021

PubChem ID:53221846

Update Time:2025-05-23

3-Bromo-5-(2-chloro-5-methoxyphenyl)phenol Chemical and Physical Properties

Names and Identifiers

- DTXSID80686442
- 1261897-58-8
- 5-Bromo-2'-chloro-5'-methoxy[1,1'-biphenyl]-3-ol
- 3-BROMO-5-(2-CHLORO-5-METHOXYPHENYL)PHENOL
- 3-Bromo-5-(2-chloro-5-methoxyphenyl)phenol, 95%
- MFCD18316123
- 3-Bromo-5-(2-chloro-5-methoxyphenyl)phenol
- MDL： MFCD18316123
- Inchi： 1S/C13H10BrClO2/c1-17-11-2-3-13(15)12(7-11)8-4-9(14)6-10(16)5-8/h2-7,16H,1H3
- InChI Key： VKLJNCCPVBFGMH-UHFFFAOYSA-N
- SMILES： BrC1C=C(C=C(C=1)C1C(=CC=C(C=1)OC)Cl)O

Computed Properties

Exact Mass: 311.95527Da
Monoisotopic Mass: 311.95527Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 252
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.5
Topological Polar Surface Area: 29.5Å²

3-Bromo-5-(2-chloro-5-methoxyphenyl)phenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB322329-5 g	3-Bromo-5-(2-chloro-5-methoxyphenyl)phenol, 95%; .	1261897-58-8	95%	5g	€1159.00	2023-04-26
abcr	AB322329-5g	3-Bromo-5-(2-chloro-5-methoxyphenyl)phenol, 95%; .	1261897-58-8	95%	5g	€1159.00	2025-04-21

3-Bromo-5-(2-chloro-5-methoxyphenyl)phenol Related Literature

1. Exfoliation of transition-metal dichalcogenides using ATP in aqueous solution†

Xinyi Liu,Huan Chen,Jing Lin,Yi Li,Liangqia Guo Chem. Commun., 2019,55, 2972-2975
2. Distinguishing between polymorphic forms of linezolid by solid-phase electronic and vibrational circular dichroism†

Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
3. Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†

Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
4. Evidence of pre-micellar aggregates in aqueous solution of amphiphilic PDMS–PEO block copolymer†

Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
5. Exceptionally high temperature spin crossover in amide-functionalised 2,6-bis(pyrazol-1-yl)pyridine iron(ii) complex revealed by variable temperature Raman spectroscopy and single crystal X-ray diffraction†

Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 3-Bromo-5-(2-chloro-5-methoxyphenyl)phenol

Comprehensive Introduction to 3-Bromo-5-(2-chloro-5-methoxyphenyl)phenol (CAS No. 1261897-58-8)

3-Bromo-5-(2-chloro-5-methoxyphenyl)phenol (CAS No. 1261897-58-8) is a halogenated phenolic compound with significant applications in pharmaceutical intermediates and organic synthesis. Its unique structural features, including the bromo and chloro substituents, make it a valuable building block for designing complex molecules. Researchers and industries are increasingly interested in this compound due to its potential role in developing bioactive molecules and advanced materials.

The compound’s molecular formula, C₁₃H₁₀BrClO₂, highlights its aromatic nature and functional versatility. The presence of a methoxy group enhances its solubility in organic solvents, while the phenolic hydroxyl group offers reactivity for further derivatization. These properties align with current trends in green chemistry and sustainable synthesis, where efficient and selective reactions are prioritized.

In recent years, 3-Bromo-5-(2-chloro-5-methoxyphenyl)phenol has gained attention for its potential in drug discovery. Its scaffold is being explored for modulating biological targets, particularly in central nervous system (CNS) disorders and anti-inflammatory therapies. This aligns with the growing demand for novel small-molecule therapeutics, a hot topic in pharmaceutical research.

From a synthetic perspective, the compound’s halogenated aromatic ring facilitates cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in modern organic chemistry. These reactions are frequently searched by chemists seeking efficient synthetic routes or catalyst optimization strategies.

Another area of interest is the compound’s potential in material science. Its rigid aromatic structure and halogen atoms make it a candidate for designing organic electronic materials, such as OLEDs or photovoltaic devices. This connects with the global push for renewable energy solutions and smart materials.

Quality control and analytical characterization of 3-Bromo-5-(2-chloro-5-methoxyphenyl)phenol are critical for its applications. Techniques like HPLC, NMR, and mass spectrometry are commonly employed to ensure purity and structural integrity. These methods are frequently queried by professionals in analytical chemistry forums.

In summary, 3-Bromo-5-(2-chloro-5-methoxyphenyl)phenol (CAS No. 1261897-58-8) is a multifaceted compound with broad utility in pharmaceuticals, organic synthesis, and material science. Its relevance to cutting-edge research and industry needs ensures continued interest and exploration.